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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Cesium Tribromide (CsBr₃). It is intended to be a resource for researchers and

professionals in the fields of chemistry, materials science, and drug development, summarizing

the current state of knowledge on this inorganic compound.

Core Chemical and Physical Properties
Cesium tribromide is an inorganic compound with the chemical formula CsBr₃. It is not a

compound containing cesium in a +3 oxidation state; rather, it is an ionic compound consisting

of a cesium cation (Cs⁺) and a tribromide anion ([Br₃]⁻).[1] Its fundamental properties are

summarized in the table below.

Property Value

Chemical Formula CsBr₃

Molecular Weight 372.62 g/mol

Appearance Orange solid or dark red crystals[2]

Melting Point 38 °C (decomposes)[2]

Crystal Structure Orthorhombic

Space Group Pmnb
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A logical diagram illustrating the ionic composition of Cesium Tribromide is provided below.

Logical Diagram of Cesium Tribromide Ionic Composition

Cesium Tribromide (CsBr₃)

Cesium Cation (Cs⁺)contains

Tribromide Anion ([Br₃]⁻)contains

Click to download full resolution via product page

Ionic composition of Cesium Tribromide.

Synthesis and Experimental Protocols
Cesium tribromide can be synthesized through several methods. The most common

approaches are detailed below.

Synthesis from Cesium Bromide and Bromine
A straightforward method involves the direct reaction of cesium bromide with liquid bromine.[1]

Experimental Protocol:

Finely powdered Cesium Bromide (CsBr) is carefully added to liquid bromine (Br₂).

The mixture is gently heated to facilitate the reaction and to drive off any excess bromine.

The resulting product is Cesium Tribromide (CsBr₃).

Crystallization from Aqueous Solution
Cesium tribromide can also be obtained by crystallization from a concentrated aqueous

solution of cesium bromide that contains a large amount of dissolved bromine.[2]
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Experimental Protocol:

Prepare a concentrated aqueous solution of Cesium Bromide (CsBr).

Introduce a significant excess of bromine (Br₂) into the solution.

Allow the solution to crystallize. The crystals formed will be Cesium Tribromide.

Hydrothermal Synthesis
A third method is the hydrothermal reaction of cesium bromide, cesium bromate, and

hydrobromic acid. In this process, bromine is generated in situ.[2]

Experimental Protocol:

Combine Cesium Bromide (CsBr), Cesium Bromate (CsBrO₃), and Hydrobromic Acid (HBr)

in a suitable hydrothermal reaction vessel.

Heat the mixture under pressure. The reaction will generate bromine in the vessel, which

then reacts to form Cesium Tribromide.

Cool the vessel and recover the crystalline product.

A generalized workflow for the synthesis of Cesium Tribromide is depicted in the following

diagram.
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Generalized Synthesis Workflow for Cesium Tribromide

Reactants

Cesium Bromide (CsBr)

Reaction
(e.g., direct mixing, crystallization, hydrothermal)

Bromine Source (e.g., liquid Br₂ or in situ generation)

Purification
(e.g., removal of excess bromine)

Cesium Tribromide (CsBr₃)

Click to download full resolution via product page

Generalized synthesis of Cesium Tribromide.

Chemical Reactivity and Applications
The primary documented chemical property of Cesium Tribromide is its ability to act as an

oxidizing agent. It has been shown to oxidize some gold(I) complexes to gold(II) or gold(III)

complexes.[2] Despite this, its applications in synthetic chemistry are not widespread.

It is important to distinguish Cesium Tribromide (CsBr₃) from the more commonly referenced

Cesium Bromide (CsBr) and Cesium Lead Tribromide (CsPbBr₃). Cesium Bromide is used in
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optics and as a precursor for perovskite materials.[3] Cesium Lead Tribromide is a perovskite

with applications in optoelectronics, such as solar cells and photodetectors.[4][5]

Biological Activity and Toxicological Profile
There is a significant lack of specific toxicological and pharmacological data for Cesium
Tribromide in the scientific literature. The GHS hazard statements for Cesium Tribromide
include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may

cause respiratory irritation).[2]

While data for CsBr₃ is scarce, studies on other cesium salts, such as cesium chloride and

cesium iodide, can provide some insight into the potential toxicity of the cesium ion.

Oral Exposure: Ingestion of large doses of cesium compounds has been associated with

symptoms like decreased appetite, nausea, and cardiac arrhythmia in humans, and has led

to death in animal studies.[6]

Reproductive Toxicity: Some cesium compounds have been shown to have reproductive

toxicity, particularly affecting the male reproductive system in animal studies.[7]

Acute Toxicity: Studies on cesium and rubidium compounds concluded that they are

generally of slight toxicity on an acute basis, posing a hazard primarily when ingested in

large quantities.[8]

It must be emphasized that these findings relate to other cesium salts, and the specific

toxicology of the tribromide anion in this compound is not well-documented.

Relevance in Drug Development and Signaling
Pathways
Based on an extensive review of the current scientific and patent literature, there are no

established applications for Cesium Tribromide in drug development. Furthermore, there is no

published research that indicates any interaction of Cesium Tribromide with biological

signaling pathways. The compound appears to be primarily of academic interest within the field

of inorganic chemistry.
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Conclusion
Cesium Tribromide is a well-characterized inorganic compound with the formula CsBr₃. Its

synthesis, crystal structure, and basic chemical properties as an oxidizing agent are

documented. However, there is a notable absence of research into its biological effects,

toxicological profile, and potential applications in pharmacology or drug development.

Researchers and professionals should be cautious not to confuse this compound with Cesium

Bromide (CsBr) or Cesium Lead Tribromide (CsPbBr₃), which have distinct properties and

applications. Future research would be necessary to explore any potential biological activity of

Cesium Tribromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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